Cas no 908140-93-2 (4,4'-(Piperazine-1,4-diyl)bis[2,6-di(pyrrolidin-1-yl)pyrimidine])

• Product Name: 4,4'-(Piperazine-1,4-diyl)bis[2,6-di(pyrrolidin-1-yl)pyrimidine]
• CAS No: 908140-93-2
• MF: C₂₈H₄₂N₁₀
• MW: 518.700084209442
• CID: 2812875
• PubChem ID: 57355688
• Update Time: 2025-04-21

4,4'-(Piperazine-1,4-diyl)bis[2,6-di(pyrrolidin-1-yl)pyrimidine] Chemical and Physical Properties

Names and Identifiers

• DTXSID50723257
• 4,4'-(Piperazine-1,4-diyl)bis[2,6-di(pyrrolidin-1-yl)pyrimidine]
• 908140-93-2

• Inchi： 1S/C28H42N10/c1-2-10-33(9-1)23-21-25(31-27(29-23)37-13-5-6-14-37)35-17-19-36(20-18-35)26-22-24(34-11-3-4-12-34)30-28(32-26)38-15-7-8-16-38/h21-22H,1-20H2
• InChI Key： TVHYVPBPGBLKKD-UHFFFAOYSA-N
• SMILES： N1(C2C=C(N=C(N=2)N2CCCC2)N2CCCC2)CCN(C2C=C(N=C(N=2)N2CCCC2)N2CCCC2)CC1

Computed Properties

• Exact Mass: 518.35939138Da
• Monoisotopic Mass: 518.35939138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 38
• Rotatable Bond Count: 6
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 71Ų